N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-isopropyl-1-methyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-[2-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)ethyl]-1-methyl-2-propan-2-ylimidazole-4-sulfonamide
• InChI: InChI=1S/C15H19N5O4S2/c1-9(2)13-18-11(8-19(13)3)26(23,24)16-5-6-20-14(21)12-10(4-7-25-12)17-15(20)22/h4,7-9,16H,5-6H2,1-3H3,(H,17,22)
• InChI Key: FIMNSUIGVWNCHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=CN1C)S(=O)(=O)NCCN2C(=O)C3=C(C=CS3)NC2=O
• Molecular Formula: C15H19N5O4S2
• Molecular Weight: 397.5 g/mol
• CAS No.: 1903169-82-3

Description

N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2-isopropyl-1-methyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C15H19N5O4S2 and its molecular weight is 397.47. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of this compound is EZH2 (Enhancer of Zeste Homolog 2) . EZH2 is a histone-lysine N-methyltransferase enzyme, which participates in histone methylation and gene silencing. It plays a crucial role in various biological processes such as cell proliferation, stem cell differentiation, and early embryogenesis .

Mode of Action

This compound acts as an inhibitor of EZH2 . It binds to the EZH2 enzyme, preventing it from adding methyl groups to histones. This inhibition disrupts the normal function of EZH2, leading to changes in gene expression .

Biochemical Pathways

The inhibition of EZH2 affects the histone methylation pathways . Histone methylation is a process that controls gene expression. By inhibiting EZH2, the compound can alter the methylation status of histones, leading to changes in the transcriptional activity of certain genes .

Pharmacokinetics

These properties can impact the bioavailability of the compound, determining how much of the compound reaches its target site of action .

Result of Action

The compound’s action on EZH2 leads to significant effects on cell morphology and induces apoptosis in certain cancer cells in a concentration-dependent manner . It also inhibits the migration of these cells . These effects suggest that the compound could have potential antitumor activity .